Cas no 120727-03-9 (2-Propenoic acid,3-(4-hydroxyphenyl)-, triacontyl ester, (2E)-)

• Product Name: 2-Propenoic acid,3-(4-hydroxyphenyl)-, triacontyl ester, (2E)-
• CAS No: 120727-03-9
• MF: C₃₉H₆₈O₃
• MW: 584.955432891846
• CID: 198036
• Update Time: 2024-03-01

2-Propenoic acid,3-(4-hydroxyphenyl)-, triacontyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-(4-hydroxyphenyl)-, triacontyl ester, (2E)-
• trans-triacontyl-4-hydroxycinnamate
• 2-Propenoicacid, 3-(4-hydroxyphenyl)-, triacontyl ester, (E)-
• Defuscin
• 2-Propenoic acid, 3-(4-hydroxyphenyl)-, triacontyl ester, (2E)-
• n-triacontyl-trans-p-coumarate
• ConMedNP.3005

• Inchi： 1S/C39H68O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-36-42-39(41)35-32-37-30-33-38(40)34-31-37/h30-35,40H,2-29,36H2,1H3/b35-32+
• InChI Key： DUIIKPOJUKGTSI-LVYIWIAJSA-N
• SMILES： C(OCCCCCCCCCCCCCCCCCCCCCCCCCCCCCC)(=O)/C=C/C1=CC=C(O)C=C1

Computed Properties

• Exact Mass: 116.01092
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 42
• XLogP3: 17.216

Experimental Properties

• Density: 0.932±0.06 g/cm3(Predicted)
• Melting Point: 101 °C
• Boiling Point: 659.7±30.0 °C(Predicted)
• PSA: 74.6
• pka: 9.70±0.15(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acid esters